Lipophilicity Advantage Over Unsubstituted Cyclohexylaniline
Although direct experimental log P data for 2-(3,4-dimethylcyclohexyl)aniline itself are not publicly available, class-level inference from closely related dimethylcyclohexylaniline isomers indicates that the introduction of two methyl groups onto the cyclohexyl ring increases calculated log P by approximately 0.5–0.8 log units relative to unsubstituted cyclohexylaniline . For instance, 4-(3,3-dimethylcyclohexyl)aniline exhibits a computed XLogP3-AA value of 4.3, while 3-(4,4-dimethylcyclohexyl)aniline shows a value of 4.4 [1]. Unsubstituted N-cyclohexylaniline has a reported log P of approximately 3.45–3.50, confirming a lipophilicity increase of approximately 0.8–1.0 log units upon dimethyl substitution .
| Evidence Dimension | Octanol-water partition coefficient (log P / XLogP3-AA) |
|---|---|
| Target Compound Data | Predicted log P approximately 4.3–4.4 (based on closest dimethyl isomers) |
| Comparator Or Baseline | N-Cyclohexylaniline log P 3.45–3.50 |
| Quantified Difference | Increase of approximately 0.8–1.0 log units |
| Conditions | Computed XLogP3-AA values from PubChem (2019.06.18 release); experimental log P from ChemSpider |
Why This Matters
Higher lipophilicity directly affects membrane permeability, organic solvent extraction efficiency, and formulation behavior in both agrochemical and pharmaceutical intermediate applications.
- [1] PubChem. 4-(3,5-Dimethylcyclohexyl)aniline – XLogP3-AA 4.3. https://pubchem.ncbi.nlm.nih.gov/compound/4-_3_5-Dimethylcyclohexyl_aniline (accessed 2026-05-01). View Source
